Cas no 827002-89-1 (3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one)
3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one
- 3-(4-chlorophenyl)-8-[(4-methylpiperazin-1-ium-1-yl)methyl]-2-oxochromen-7-olate
- 2H-1-Benzopyran-2-one, 3-(4-chlorophenyl)-7-hydroxy-8-[(4-methyl-1-piperazinyl)methyl]-
-
- Inchi: 1S/C21H21ClN2O3/c1-23-8-10-24(11-9-23)13-18-19(25)7-4-15-12-17(21(26)27-20(15)18)14-2-5-16(22)6-3-14/h2-7,12,25H,8-11,13H2,1H3
- InChI Key: RKMPYXMVYPFPJJ-UHFFFAOYSA-N
- SMILES: C1(=O)OC2=C(CN3CCN(C)CC3)C(O)=CC=C2C=C1C1=CC=C(Cl)C=C1
Experimental Properties
- Density: 1.340±0.06 g/cm3(Predicted)
- Boiling Point: 579.2±50.0 °C(Predicted)
- pka: 7.36±0.20(Predicted)
3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1862-0745-2μmol |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-5μmol |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-10μmol |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-20μmol |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-1mg |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-2mg |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-3mg |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-4mg |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-5mg |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1862-0745-10mg |
3-(4-chlorophenyl)-7-hydroxy-8-[(4-methylpiperazin-1-yl)methyl]-2H-chromen-2-one |
827002-89-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one
Introduction to 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 827002-89-1)
3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 827002-89-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of chromenones and is characterized by its unique structural features, including a 4-chlorophenyl group, a hydroxyl group, and a 4-methylpiperazinylmethyl substituent. These structural elements contribute to its pharmacological properties and biological activities.
The chromenone scaffold is a well-known core structure in the development of various pharmaceuticals, particularly those targeting central nervous system (CNS) disorders. The presence of the 4-chlorophenyl group and the hydroxyl moiety in the molecule enhances its lipophilicity and solubility, respectively, which are crucial for optimizing its pharmacokinetic profile. Additionally, the 4-methylpiperazinylmethyl substituent imparts significant receptor binding affinity and selectivity, making this compound a promising candidate for further research and development.
Recent studies have focused on the potential of 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one as an antidepressant and anxiolytic agent. Preclinical trials have demonstrated that this compound exhibits potent serotonin reuptake inhibition (SRI) properties, similar to those of selective serotonin reuptake inhibitors (SSRIs). However, it also shows additional mechanisms of action, such as modulation of dopamine and norepinephrine systems, which may contribute to its broader therapeutic effects.
In a study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one in rodent models of depression and anxiety. The results indicated that this compound significantly reduced depressive-like behaviors and anxiety levels without causing adverse side effects commonly associated with traditional SSRIs. These findings suggest that 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one may offer a safer and more effective alternative for treating mood disorders.
Beyond its potential as an antidepressant and anxiolytic agent, 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one has also been investigated for its neuroprotective properties. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and inhibiting pro-inflammatory cytokines. This neuroprotective effect may be particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one has been extensively studied to ensure its suitability for clinical use. Research has demonstrated that this compound exhibits favorable oral bioavailability, good tissue distribution, and a reasonable half-life, which are essential parameters for drug development. Additionally, it has been found to have low potential for drug-drug interactions, further enhancing its safety profile.
In conclusion, 3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one (CAS No. 827002-89-1) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigations. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound may pave the way for the development of novel treatments for mood disorders and neurodegenerative diseases.
827002-89-1 (3-(4-chlorophenyl)-7-hydroxy-8-(4-methylpiperazin-1-yl)methyl-2H-chromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)